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Compound of Interest

Compound Name: Ala-Ala-Ala-Tyr-Gly-Gly-Phe-Met

Cat. No.: B12397441

An In-depth Technical Guide on the Stability and Half-Life of [Met]-Enkephalin and its Analogs
Introduction

The peptide sequence specified, Ala-Ala-Ala-Tyr-Gly-Gly-Phe-Met, represents an N-
terminally extended analog of the endogenous opioid peptide, [Met]-enkephalin (Tyr-Gly-Gly-
Phe-Met). [Met]-enkephalin is a pentapeptide that plays a significant role in pain modulation
and neurotransmission. However, its therapeutic potential is severely limited by its rapid
degradation in biological systems. This guide provides a comprehensive overview of the
stability and half-life of [Met]-enkephalin, the experimental methodologies used to assess its
stability, and the enzymatic pathways responsible for its breakdown. Understanding these
factors is critical for researchers and drug development professionals working on designing
more stable and effective enkephalin-based therapeutics. The addition of the Ala-Ala-Ala
sequence is a common strategy aimed at protecting the N-terminus from enzymatic
degradation, potentially enhancing the peptide's stability and half-life.

Quantitative Data on [Met]-Enkephalin Stability

The stability of [Met]-enkephalin is highly dependent on the biological matrix and the presence
of specific enzymes. The following table summarizes its half-life under various experimental
conditions.
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. . . . Key Degrading
Biological Matrix Half-Life (t'%) Reference
Enzymes

Aminopeptidases,

Human Plasma < 5 minutes ]
Enkephalinase

Rat Brain ) Aminopeptidase N,
~20 minutes o

Homogenate Neprilysin (NEP)

Cerebrospinal Fluid Significantly longer Lower enzymatic

(CSF) than in plasma activity

Whole Blood 2.5 minutes Aminopeptidases

Note: The N-terminal extension with three alanine residues (Ala-Ala-Ala) is designed to
sterically hinder the approach of aminopeptidases, which are a primary route of degradation for
enkephalins. This modification is expected to significantly increase the half-life of the peptide
compared to the native [Met]-enkephalin, although specific quantitative data for this exact
analog is not readily available in public literature.

Enzymatic Degradation Pathways

[Met]-enkephalin is primarily degraded by two main classes of enzymes: aminopeptidases that
cleave the N-terminal Tyr-Gly bond, and enkephalinases (such as neprilysin) that cleave the
Gly-Phe bond.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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